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Compound of Interest

Compound Name: Nepsilon-acetyl-L-lysine-d8

Cat. No.: B12428016 Get Quote

Authored for researchers, scientists, and drug development professionals, this document

provides detailed protocols and data for the preparation of Nepsilon-acetyl-L-lysine-d8 stock

solutions, a critical component in quantitative mass spectrometry-based assays.

Nepsilon-acetyl-L-lysine-d8 is the deuterium-labeled form of Nepsilon-acetyl-L-lysine, an

acetylated amino acid.[1][2][3] It serves as an ideal internal standard for the quantification of its

unlabeled counterpart in various biological matrices.[1][2] Its use is prevalent in metabolomics,

proteomics, and pharmacokinetic studies where accurate quantification is essential.[1]

Quantitative Data Summary
For ease of reference, the key physical and chemical properties of Nepsilon-acetyl-L-lysine-
d8 are summarized in the table below.
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Property Value Source

Formal Name
N6-acetyl-L-lysine-

3,3,4,4,5,5,6,6-d8
[2]

Molecular Formula C₈H₈D₈N₂O₃ [2]

Formula Weight 196.3 g/mol [2]

Purity
≥98% Chemical Purity, 99

atom % D
[4]

Appearance Solid [2]

Storage Temperature
-20°C (short-term), -80°C

(long-term)
[5][6]

Solubility
Soluble in 80% Acetic Acid;

Slightly soluble in Water
[2][7]

Experimental Protocol: Preparation of a 1 mg/mL
Stock Solution
This protocol outlines the steps for preparing a 1 mg/mL stock solution of Nepsilon-acetyl-L-
lysine-d8. This concentration is a common starting point for creating working solutions for

various applications.

Materials:

Nepsilon-acetyl-L-lysine-d8 solid

Glacial Acetic Acid

Ultrapure Water

Analytical balance

Calibrated pipettes

Microcentrifuge tubes or amber glass vials
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Vortex mixer

Sonicator (optional)

0.22 µm syringe filter (optional, for sterilization)

Procedure:

Solvent Preparation (80% Acetic Acid):

To prepare 10 mL of 80% acetic acid, carefully add 8 mL of glacial acetic acid to 2 mL of

ultrapure water in a suitable container.

Safety Note: Always add acid to water. Work in a fume hood and wear appropriate

personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

Weighing the Compound:

Tare a clean, dry microcentrifuge tube or amber glass vial on an analytical balance.

Carefully weigh the desired amount of Nepsilon-acetyl-L-lysine-d8 (e.g., 1 mg) into the

tared container. Record the exact weight.

Dissolution:

Using a calibrated pipette, add the calculated volume of 80% acetic acid to the container

with the weighed compound. For a 1 mg/mL solution, add 1 mL of 80% acetic acid for

every 1 mg of solid.

Cap the container tightly.

Vortex the solution for 1-2 minutes to aid dissolution.

If the solid does not fully dissolve, sonicate the solution for 5-10 minutes in a water bath.

Storage:

For short-term storage (up to 1 month), store the stock solution at -20°C.[5]
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For long-term storage (up to 6 months), aliquot the stock solution into smaller, single-use

volumes and store at -80°C to minimize freeze-thaw cycles.[5]

Ensure vials are tightly sealed to prevent solvent evaporation.

Note on Alternative Solvents: While 80% acetic acid is a recommended solvent, Nepsilon-
acetyl-L-lysine-d8 is also slightly soluble in water.[2] If using water, it is advisable to filter and

sterilize the solution using a 0.22 µm filter before use, especially for cell-based assays.[5]

Experimental Workflow Diagram
The following diagram illustrates the key steps in the preparation of the Nepsilon-acetyl-L-
lysine-d8 stock solution.
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Caption: Workflow for preparing Nepsilon-acetyl-L-lysine-d8 stock solution.

Signaling Pathways and Logical Relationships
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While Nepsilon-acetyl-L-lysine itself is an endogenous metabolite, its deuterated form is

primarily used as a tool for analytical chemistry rather than to probe specific signaling pathways

directly. The logical relationship for its use is outlined in the diagram below, illustrating its role

as an internal standard in a typical quantitative mass spectrometry experiment.
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Caption: Logic of using Nepsilon-acetyl-L-lysine-d8 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12428016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

